Cas no 87980-11-8 (1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-)

1,3-Cyclohexadiene-1-carboxylicacid, 5-amino- structure
87980-11-8 structure
Product Name:1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-
CAS No:87980-11-8
MF:C7H9NO2
MW:139.151861906052
CID:726550
Update Time:2026-04-29

1,3-Cyclohexadiene-1-carboxylicacid, 5-amino- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-
    • gabaculine
    • 1,3-Cyclohexadienylcarboxylic acid, 5-amino-
    • 5-Amino-1,3-cyclohexadienylcarboxylic acid

Computed Properties

  • Exact Mass: 139.063329
  • Monoisotopic Mass: 139.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3

1,3-Cyclohexadiene-1-carboxylicacid, 5-amino- Related Literature

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